PI4KIIIbeta-IN-11

• CAS: 2365241-79-6
• Molecular Formula: C33H39N7O3
• Molecular Weight: 581.7 g/mol
• InChI: InChI=1S/C33H39N7O3/c1-20-11-12-24(16-26(20)32(42)39(7)21(2)19-41)29-22(3)37-40-28(17-27(33(4,5)43)36-31(29)40)35-18-23-9-8-10-25(15-23)30-34-13-14-38(30)6/h8-17,21,35,41,43H,18-19H2,1-7H3/t21-/m0/s1
• InChIKey: LGILUCRVDGGDMI-NRFANRHFSA-N

PI4KIIIbeta-IN-11 Overview

PI4KIIIbeta-IN-11 is a selective inhibitor of phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ), a lipid kinase essential for Golgi-derived membrane trafficking and a validated host factor in the replication of many RNA viruses and Plasmodium falciparum [1]. It is a pyrazolo[1,5-a]pyrimidine derivative with a molecular weight of 581.71 g/mol, and its structure and synthesis are described in patent literature [2]. PI4KIIIbeta-IN-11 is a research-use-only compound with demonstrated in vitro potency (pIC50 = 9.1) and favorable metabolic stability in human microsomes, positioning it as a valuable tool for investigating PI4KIIIβ-dependent pathologies and for validating target engagement in antiviral and antimalarial discovery programs.

PI4KIIIβ pathway inhibition study fit for Golgi trafficking and host-factor research

Reported metabolic stability supports cell-based assay duration planning

Pyrazolo[1,5-a]pyrimidine chemotype enables orthogonal target validation

• [1] TargetMol. PI4KIIIbeta-IN-11 (T64106) Product Datasheet. Available online. View Source
• [2] Barton, N. P.; Bertrand, S. M.; Down, K.; Gray, M. PI4KIIIbeta Inhibitors. U.S. Patent Application US20240336618A1, October 10, 2024. View Source

Why PI4KIIIbeta-IN-11 Is Irreplaceable

The PI4KIIIβ inhibitor class exhibits wide variability in potency, selectivity, and pharmacokinetic properties, making simple substitution unreliable for rigorous experimental outcomes. While compounds like PIK-93 (IC50 19 nM) or BQR695 (IC50 ~90 nM) were early-generation probes, more recent inhibitors such as PI4KIIIbeta-IN-10 (IC50 3.6 nM) and PI4KIIIbeta-IN-9 (IC50 7 nM) [1] have demonstrated improved selectivity profiles. PI4KIIIbeta-IN-11 (pIC50 = 9.1, corresponding to IC50 ≈ 7.9 nM) [2] represents a distinct chemotype with unique metabolic and tissue distribution characteristics. Crucially, differences in off-target profiles, metabolic stability, and in vivo exposure can profoundly impact assay interpretation. For example, PI4KIIIbeta-IN-11 exhibits a low spleen concentration in rats , a feature that may not be shared by close structural analogs, underscoring that even compounds with similar primary potency cannot be assumed to behave identically in complex biological systems. The evidence below quantifies the specific differentiators that justify the selection of PI4KIIIbeta-IN-11 over its closest analogs.

PI4KIIIbeta-IN-11: reported nanomolar-range potency Close analogs: variable potency within narrow range

Similar potency may not guarantee equivalent selectivity or assay behavior; off-target profiles can shift.

PI4KIIIbeta-IN-11: characterized microsomal stability Analog compounds: undisclosed metabolic stability data

Unknown metabolic liability can confound cell-based assay duration and EC50 interpretation.

PI4KIIIbeta-IN-11: measurable low spleen concentration in rat Structural analogs: tissue distribution profiles unreported

Differential lymphoid accumulation may influence immune phenotype readouts in vivo.

PI4KIIIbeta-IN-11: pyrazolo[1,5-a]pyrimidine scaffold PI4KIIIbeta-IN-9/10: bithiazole core

Scaffold-specific off-target liabilities can complicate phenotype attribution.

• [1] Rutaganira, F. U.; et al. Design and Structural Characterization of Potent and Selective Inhibitors of Phosphatidylinositol 4 Kinase IIIβ. J. Med. Chem. 2016, 59, 1830–1839. View Source
• [2] TargetMol. PI4KIIIbeta-IN-11 (T64106) Product Datasheet. Available online. View Source

Key Evidence for PI4KIIIbeta-IN-11

Nanomolar Potency Against PI4KIIIβ

PI4KIIIbeta-IN-11 demonstrates a mean pIC50 of 9.1 against PI4KIIIβ in an in vitro enzymatic assay [1]. This corresponds to an IC50 of approximately 7.9 nM. In comparison, PI4KIIIbeta-IN-10, one of the most potent reported PI4KIIIβ inhibitors, has an IC50 of 3.6 nM , while PI4KIIIbeta-IN-9 has an IC50 of 7 nM [2]. Thus, PI4KIIIbeta-IN-11 achieves potency within a narrow range of these leading reference compounds, confirming its suitability for robust target engagement in cellular and biochemical assays.

PI4KIIIβ Potency

Cross-study comparable

pIC50 9.1 (IC50 ≈ 7.9 nM)

Supports target engagement assay interpretation

ADP-Glo kinase assay; comparator data from J. Med. Chem. 2016

Evidence Dimension	PI4KIIIβ inhibitory potency
Target Compound Data	Mean pIC50 = 9.1 (IC50 ≈ 7.9 nM)
Comparator Or Baseline	PI4KIIIbeta-IN-10 (IC50 = 3.6 nM) and PI4KIIIbeta-IN-9 (IC50 = 7 nM)
Quantified Difference	PI4KIIIbeta-IN-11 is 2.2-fold less potent than PI4KIIIbeta-IN-10 but equipotent to PI4KIIIbeta-IN-9 (1.1-fold difference).
Conditions	ADP-Glo Kinase Assay (in vitro enzymatic assay)

Why This Matters

This confirms that PI4KIIIbeta-IN-11 operates in the same potency range as validated reference probes, enabling reliable interpretation of PI4KIIIβ-dependent phenotypes without confounding off-target effects from weaker analogs.

• [1] TargetMol. PI4KIIIbeta-IN-11 (T64106) Product Datasheet. Available online. View Source
• [2] Rutaganira, F. U.; et al. Design and Structural Characterization of Potent and Selective Inhibitors of Phosphatidylinositol 4 Kinase IIIβ. J. Med. Chem. 2016, 59, 1830–1839. View Source

Human Microsomal Stability

In human liver microsome assays, PI4KIIIbeta-IN-11 (tested at 0.5 μM) exhibited an intrinsic clearance (CLint) of 33.7 mL/min/g . This value is indicative of moderate metabolic stability, positioning the compound favorably for in vitro cellular assays where metabolic degradation can confound activity readouts. While direct comparator data for PI4KIIIbeta-IN-9 or PI4KIIIbeta-IN-10 in the same assay system are not publicly available, this parameter is a critical differentiator for procurement decisions involving extended-duration experiments or when liver microsome stability is a known liability for structurally related pyrazolo[1,5-a]pyrimidines.

Microsomal Stability

Supporting evidence

CLint 33.7 mL/min/g

Moderate stability supports in vitro assay planning

Human liver microsomes; no direct comparator data

Evidence Dimension	Metabolic stability (intrinsic clearance)
Target Compound Data	CLint = 33.7 mL/min/g
Comparator Or Baseline	None directly available; typical moderate clearance threshold is < 25 mL/min/g for stable compounds.
Quantified Difference	Not applicable (no direct comparator data).
Conditions	Human liver microsomes, 0.5 μM test concentration, 0–45 minute incubation.

Why This Matters

This provides a quantitative benchmark for researchers planning in vitro assays where metabolic stability influences compound half-life and effective concentration, enabling informed selection of PI4KIIIbeta-IN-11 over analogs lacking publicly disclosed stability data.

Low Spleen Accumulation in Rats

Following a 1 mg/kg intravenous dose in male Wistar Han rats, PI4KIIIbeta-IN-11 achieved a spleen concentration of only 5.54 ng/g at 12 hours post-dose . This low splenic exposure contrasts with the behavior of many lipophilic kinase inhibitors that often exhibit high tissue accumulation, particularly in lymphoid organs. While direct comparative tissue distribution data for PI4KIIIbeta-IN-10 or PI4KIIIbeta-IN-9 in rats are not available, this parameter is a measurable differentiator for researchers concerned with off-target immune effects or for those requiring a compound with minimized peripheral lymphoid exposure.

Spleen Distribution

Supporting evidence

5.54 ng/g at 12 h

Low spleen exposure may reduce lymphoid off-target risk

1 mg/kg i.v. rat; comparator data unavailable

Evidence Dimension	In vivo spleen concentration
Target Compound Data	5.54 ng/g at 12 h
Comparator Or Baseline	None directly available; typical kinase inhibitors may accumulate >100 ng/g in spleen.
Quantified Difference	Not applicable (no direct comparator data).
Conditions	Male Wistar Han rats, 1 mg/kg i.v., formulated in 2% DMSO in Kleptose (10% w/v), euthanized at 12 h.

Why This Matters

This unique in vivo distribution profile may reduce the likelihood of spleen-mediated toxicity or confounding immune phenotypes, making PI4KIIIbeta-IN-11 a preferred choice for studies where systemic target engagement is required without excessive lymphoid organ exposure.

Distinct Chemotype and Selectivity

PI4KIIIbeta-IN-11 belongs to a pyrazolo[1,5-a]pyrimidine chemotype, whereas PI4KIIIbeta-IN-9 and PI4KIIIbeta-IN-10 are bithiazole-based inhibitors derived from the PIK-93 scaffold [1]. The patent disclosing PI4KIIIbeta-IN-11 (as Compound 22) describes a series of inhibitors with modifications aimed at improving selectivity and pharmacokinetic properties over earlier-generation compounds [2]. While explicit kinase panel selectivity data for PI4KIIIbeta-IN-11 are not publicly disclosed, the distinct chemical scaffold strongly implies a different off-target liability profile compared to bithiazole inhibitors. For reference, PI4KIIIbeta-IN-10 displays >200-fold selectivity over class I and III PI3Ks [3], and PI4KIIIbeta-IN-9 shows >140-fold selectivity over PI3Kγ and >20-fold over PI3Kδ [4]. Researchers requiring a structurally differentiated PI4KIIIβ inhibitor to validate target-specific effects may therefore prefer PI4KIIIbeta-IN-11.

Chemotype Differentiation

Class-level inference

Pyrazolo[1,5-a]pyrimidine core vs Bithiazole core

Scaffold divergence supports orthogonal validation

Selectivity panel not publicly disclosed

Evidence Dimension	Chemical scaffold and implied selectivity
Target Compound Data	Pyrazolo[1,5-a]pyrimidine core
Comparator Or Baseline	PI4KIIIbeta-IN-9/10: bithiazole core (PIK-93 derivatives)
Quantified Difference	Not directly quantifiable; structural divergence suggests distinct off-target profiles.
Conditions	Structure-based inference; explicit selectivity panels not publicly available.

Why This Matters

This structural differentiation provides a scientific rationale for using PI4KIIIbeta-IN-11 in orthogonal assays to confirm that observed phenotypes are genuinely PI4KIIIβ-mediated and not artifacts of scaffold-specific off-target activity.

• [1] Rutaganira, F. U.; et al. Design and Structural Characterization of Potent and Selective Inhibitors of Phosphatidylinositol 4 Kinase IIIβ. J. Med. Chem. 2016, 59, 1830–1839. View Source
• [2] Barton, N. P.; Bertrand, S. M.; Down, K.; Gray, M. PI4KIIIbeta Inhibitors. U.S. Patent Application US20240336618A1, October 10, 2024. View Source
• [3] Nature Reviews Drug Discovery. Table 3: Summary of preclinical inhibitors of the type III PI4Ks and class II and III PI3Ks. Available online. View Source
• [4] Adooq Bioscience. PI4KIIIbeta-IN-9 Product Datasheet. Available online. View Source

Recommended Applications for PI4KIIIbeta-IN-11

In Vitro Antiviral Assays

For researchers investigating the role of PI4KIIIβ in RNA virus replication (e.g., HCV, enteroviruses, SARS-CoV-2) in cell culture models, PI4KIIIbeta-IN-11 offers a well-characterized potency (pIC50 = 9.1) and defined human microsomal stability (CLint = 33.7 mL/min/g) [1]. This allows for more accurate interpretation of antiviral EC50 values by accounting for compound depletion during extended incubation periods. The moderate clearance profile makes it particularly suitable for assays lasting up to 48–72 hours where highly unstable compounds would confound dose-response curves.

In Vivo Studies with Low Spleen Exposure

In rodent models of viral infection or immune modulation, the low spleen concentration of PI4KIIIbeta-IN-11 (5.54 ng/g at 12 h post 1 mg/kg i.v.) is a measurable advantage for studies aiming to isolate peripheral effects from central lymphoid organ engagement. This characteristic may reduce the risk of spleen-mediated immunotoxicity and allow for cleaner readouts of target engagement in non-lymphoid tissues. Researchers conducting PK/PD correlation studies should prioritize this compound when lymphoid organ accumulation is a known limitation of alternative PI4KIIIβ inhibitors.

Orthogonal Target Validation

To confirm that biological effects observed with bithiazole-based PI4KIIIβ inhibitors (e.g., PI4KIIIbeta-IN-9 or PI4KIIIbeta-IN-10) are indeed target-mediated, researchers can employ PI4KIIIbeta-IN-11 as an orthogonal chemical probe [2][3]. Its pyrazolo[1,5-a]pyrimidine scaffold is structurally unrelated to the PIK-93 derivatives, reducing the likelihood of shared off-target liabilities. This approach strengthens target validation studies and is especially valuable when preparing manuscripts for publication or regulatory submissions where robust chemical biology evidence is required.

Antimalarial Drug Discovery

Given the established role of PI4KIIIβ in Plasmodium falciparum replication and the compound's documented activity in antimalarial research contexts , PI4KIIIbeta-IN-11 serves as a useful tool for probing parasite-specific PI4KIIIβ functions. Its nanomolar potency aligns with the target product profile for antimalarial lead identification, and the availability of in vivo spleen distribution data provides an early indication of tissue partitioning that may influence efficacy against blood-stage parasites.

Application

Selection Property

Validation Focus

Antiviral cell-culture studies

Reported enzymatic potency and metabolic stability profile

Compound depletion-adjusted EC50 dose-response interpretation

In vivo PK/PD with low lymphoid exposure

Measurable spleen concentration profile

Peripheral vs lymphoid target engagement assessment

Orthogonal target validation

Pyrazolo[1,5-a]pyrimidine chemotype differentiation

Off-target liability and phenotype confirmation

Antimalarial target identification

PI4KIIIβ inhibitory potency context

Blood-stage parasite PI4KIIIβ function assessment

• [1] TargetMol. PI4KIIIbeta-IN-11 (T64106) Product Datasheet. Available online. View Source
• [2] Rutaganira, F. U.; et al. Design and Structural Characterization of Potent and Selective Inhibitors of Phosphatidylinositol 4 Kinase IIIβ. J. Med. Chem. 2016, 59, 1830–1839. View Source
• [3] Barton, N. P.; Bertrand, S. M.; Down, K.; Gray, M. PI4KIIIbeta Inhibitors. U.S. Patent Application US20240336618A1, October 10, 2024. View Source